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Introduction
Fumaric acid, a naturally occurring dicarboxylic acid, is a key intermediate in the central

metabolic pathway of most organisms, the tricarboxylic acid (TCA) cycle.[1] Its industrial

applications are vast, ranging from its use as a food and beverage acidulant to a monomer in

the synthesis of polyester resins and a component in certain pharmaceutical formulations.[2][3]

While chemical synthesis from petroleum-derived maleic anhydride has been the dominant

production method, there is a renewed and growing interest in biotechnological production via

fungal fermentation.[3][4] This approach offers a sustainable alternative utilizing renewable

feedstocks.

Filamentous fungi, particularly those of the genus Rhizopus, are exceptional natural producers

of fumaric acid, capable of accumulating it to high concentrations. This technical guide

provides an in-depth overview of the primary fungal sources of fumaric acid, the underlying

biosynthetic pathways, and the experimental methodologies used for its study and

quantification.

Fungal Sources of Fumaric Acid
Numerous fungal species can produce fumaric acid, but a select few, primarily from the

Rhizopus genus, are known for their high-yield capabilities, making them subjects of extensive

research for industrial-scale fermentation.
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Primary Fumaric Acid Producers: The Genus Rhizopus
Species within the genus Rhizopus are the most prolific natural producers of fumaric acid.

Strains of Rhizopus oryzae (often considered synonymous with Rhizopus delemar) and

Rhizopus arrhizus are highlighted as the most effective producers and are widely used in both

laboratory and industrial settings. These fungi can efficiently convert simple sugars like glucose

into fumaric acid, often with high yields and titers. Other notable species include Rhizopus

nigricans and Rhizopus formosa, though quantitative data for these are less commonly

reported.

Other Fungal Producers
While Rhizopus species are preeminent, other fungi also produce fumaric acid, albeit typically

in lower quantities.

Aspergillus Species: Strains like Aspergillus niger and Aspergillus terreus are known to

produce fumaric acid. A. niger, in particular, is a robust organism for industrial fermentations

and is genetically amenable, making it a target for metabolic engineering to enhance

fumaric acid production.

Other Genera: Species from the genera Mucor, Cunninghamella, and Cirinella have also

been identified as fumaric acid producers. The thermophilic fungus Myceliophthora

thermophila has been successfully engineered to produce significant amounts of fumaric
acid.

Quantitative Data on Fumaric Acid Production
The production of fumaric acid is highly dependent on the fungal strain, fermentation strategy

(batch, fed-batch, continuous), and process conditions. The following table summarizes

reported production metrics from various studies.
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Fungal
Species

Strain
Fermenta
tion Type

Titer (g/L)
Yield (g/g
glucose)

Productiv
ity (g/L/h)

Referenc
e(s)

Rhizopus

oryzae

ATCC

20344
Batch 32.1 -

0.32

(approx.

7.7

g/L/day)

Rhizopus

oryzae
-

Continuous

(Immobilize

d)

- 0.93 -

Rhizopus

arrhizus

NRRL

1526
Batch 86.3 0.67 0.60

Rhizopus

arrhizus

NRRL

1526
Fed-Batch 195.4 - -

Rhizopus

oryzae

CICC

40351
SSF* 12.54 - -

Rhizopus

oryzae
-

Extractive

Fermentati

on

34.23 0.46 0.57

Myceliopht

hora

thermophil

a

Engineere

d
Fed-Batch 17.0 - -

*SSF: Simultaneous Saccharification and Fermentation from xylo-oligosaccharides

manufacturing waste residue.

Fumaric Acid Biosynthetic Pathways in Fungi
In fungi, fumaric acid is synthesized via two distinct metabolic pathways located in different

cellular compartments: the oxidative tricarboxylic acid (TCA) cycle in the mitochondria and a

reductive TCA pathway in the cytosol. While the mitochondrial TCA cycle produces fumarate as

an intermediate, it is the cytosolic reductive pathway that is responsible for the overproduction

and excretion of fumaric acid observed in high-yielding strains.
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Oxidative TCA Cycle (Mitochondria): This is the canonical pathway for cellular respiration

where acetyl-CoA is oxidized to produce energy (ATP) and reducing equivalents (NADH,

FADH2). Fumarate is an intermediate in this cycle, but it is not typically accumulated or

excreted.

Reductive TCA Pathway (Cytosol): This is the primary route for fumaric acid overproduction.

The pathway begins with the carboxylation of pyruvate (a product of glycolysis) to form

oxaloacetate. This reaction is catalyzed by pyruvate carboxylase and requires CO2, often

supplied in fermentation by the addition of calcium carbonate. Oxaloacetate is then reduced

to malate by malate dehydrogenase, and finally, malate is dehydrated to fumarate by the

enzyme fumarase. This cytosolic fumarate can then be exported from the cell.
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Fungal Biosynthesis of Fumaric Acid
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General Experimental Workflow for Fumaric Acid Production Analysis

1. Fungal Strain
(e.g., R. arrhizus)

2. Spore Suspension
Preparation

3. Inoculum Culture
(24h, 34°C)

4. Production Fermentation
(Shake Flask / Bioreactor)

5. Aseptic Sampling
(Time-course)

6. Centrifugation
(Pellet Biomass)

7. Supernatant Filtration
(0.22 µm filter)

8. HPLC Analysis

9. Data Analysis
(Titer, Yield, Productivity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Fumaric Acid in Fungi: A Technical Guide to Natural
Sources and Biosynthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674181#natural-sources-and-occurrence-of-
fumaric-acid-in-fungi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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